Cas no 1804162-95-5 (2-Bromo-1-(4-ethyl-3-hydroxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-ethyl-3-hydroxyphenyl)propan-1-one
• CAS No: 1804162-95-5
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 4979002
• Update Time: 2025-10-29

2-Bromo-1-(4-ethyl-3-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-ethyl-3-hydroxyphenyl)propan-1-one

• Inchi： 1S/C11H13BrO2/c1-3-8-4-5-9(6-10(8)13)11(14)7(2)12/h4-7,13H,3H2,1-2H3
• InChI Key： AJXYUXXTRUYPCU-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(C=1)O)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-1-(4-ethyl-3-hydroxyphenyl)propan-1-one

Recent Advances in the Study of 2-Bromo-1-(4-ethyl-3-hydroxyphenyl)propan-1-one (CAS: 1804162-95-5)

The compound 2-Bromo-1-(4-ethyl-3-hydroxyphenyl)propan-1-one (CAS: 1804162-95-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its brominated aromatic ketone structure, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings in recent literature is the role of 2-Bromo-1-(4-ethyl-3-hydroxyphenyl)propan-1-one as a potent inhibitor of specific enzymatic pathways involved in inflammatory responses. Researchers have demonstrated its efficacy in reducing the production of pro-inflammatory cytokines in vitro, suggesting its potential as a lead compound for the development of novel anti-inflammatory drugs. Additionally, its unique chemical structure allows for further derivatization, enabling the synthesis of analogs with enhanced bioactivity and reduced toxicity.

In the context of anticancer research, 2-Bromo-1-(4-ethyl-3-hydroxyphenyl)propan-1-one has been investigated for its ability to induce apoptosis in various cancer cell lines. Studies have shown that this compound selectively targets cancer cells while sparing normal cells, a property that is highly desirable in oncology drug development. Mechanistic studies have revealed that it operates through the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades, which are critical for cell survival and proliferation.

The synthetic accessibility of 2-Bromo-1-(4-ethyl-3-hydroxyphenyl)propan-1-one has also been a focal point of recent research. Advances in organic synthesis have enabled the development of more efficient and scalable routes for its production, which is essential for its potential commercialization. Researchers have employed various catalytic systems and green chemistry principles to optimize the yield and purity of the compound, addressing some of the challenges associated with its large-scale synthesis.

Despite these promising developments, several challenges remain. The pharmacokinetic properties of 2-Bromo-1-(4-ethyl-3-hydroxyphenyl)propan-1-one, such as its bioavailability and metabolic stability, require further investigation. Additionally, more in vivo studies are needed to validate its therapeutic efficacy and safety profile. Collaborative efforts between academia and industry will be crucial to overcome these hurdles and translate the findings into clinically viable treatments.

In conclusion, 2-Bromo-1-(4-ethyl-3-hydroxyphenyl)propan-1-one represents a promising candidate for drug development, with its multifaceted biological activities and synthetic versatility. Continued research efforts are expected to uncover new applications and refine its therapeutic potential, making it a valuable asset in the field of chemical biology and pharmaceutical sciences.